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Compound of Interest

Compound Name: 6-Chloro-5-methylindoline

Cat. No.: B070610

Essential Safety and Handling Guide for 6-Chloro-5-
methylindoline

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 6-Chloro-5-methylindoline, tailored for researchers, scientists, and drug
development professionals. The following procedural guidance is designed to answer key

operational questions, fostering a culture of safety and building trust in laboratory chemical
handling.

Chemical Profile:
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Property Value Source
Chemical Name 6-Chloro-5-methylindoline PubChem
CAS Number 162100-49-9 ChemScene[1]
Molecular Formula CoH10CIN PubChem|[2]
Molecular Weight 167.63 g/mol PubChem[2]

Pale-yellow to pale reddish
Physical Form yellow to brown or light-red to Sigma-Aldrich[3]

red powder or crystals

Store in a refrigerator, in a dry,

cool, and well-ventilated place.

Keep container tightly closed )

] ChemScene, ChemicalBook,

Storage and away from moisture and

) ] ] Chemsrc

incompatible materials such as

strong oxidizing agents.[1][4]

[5]

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for 6-Chloro-5-methylindoline was not readily
available, the hazard profile can be inferred from similar compounds. It is classified with signal
word "Warning" and hazard statements H302, H315, H319, H335, indicating it may be harmful
if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[3]
Therefore, a comprehensive PPE strategy is essential.

Recommended Personal Protective Equipment (PPE):
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Specifications and
PPE Category Item .
Rationale

Goggles are mandatory to

) protect against splashes.[6] A
] Chemical Safety Goggles and ) )
Eye and Face Protection ] face shield provides an
Face Shield N ]
additional layer of protection

for the entire face.[7][8]

Nitrile or neoprene gloves are
recommended. Thicker gloves
generally offer better

i ) ) protection.[7][9] Gloves should

Hand Protection Chemical-Resistant Gloves

be changed regularly (e.g.,
every 30-60 minutes) or
immediately if contaminated or

damaged.[7]

A standard lab coat should be
worn at all times. For tasks
Laboratory Coat and with a higher risk of splashes
Body Protection Chemical-Resistant or spills, a chemically resistant,
Apron/Gown long-sleeved, seamless gown
with tight-fitting cuffs is

recommended.[6][8]

To be used when handling the
powder outside of a certified
) ) ) chemical fume hood or in case
Respiratory Protection N95 or N100 Respirator ) ) )
of a spill to prevent inhalation
of dust.[8] Surgical masks offer

little to no protection.[7]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for the safe handling of 6-Chloro-5-methylindoline
from preparation to post-handling procedures.

1. Pre-Handling Preparations:
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Familiarization: All personnel must be familiar with this handling guide and the location of
safety equipment, including the safety shower and eye wash station.

Work Area Setup: Ensure a clean and organized workspace. All handling of 6-Chloro-5-
methylindoline powder should be conducted in a certified chemical fume hood to ensure
adequate ventilation.[4]

PPE Inspection: Before starting, inspect all PPE for any signs of damage and ensure a
proper fit.

. Handling Procedure:
Personal Protective Equipment: Don all required PPE as outlined in the table above.
Weighing and Transfer:
o Carefully weigh the required amount of 6-Chloro-5-methylindoline in the fume hood.
o Use appropriate tools (e.g., spatula, weighing paper) to minimize dust formation.[4]

o When transferring the compound, do so slowly and carefully to avoid creating airborne
dust.

In Case of Exposure:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area
with plenty of soap and water.[10]

o Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact
lenses and continue rinsing.[10]

o Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.
[4][10]

o In all cases of exposure, seek medical advice/attention if you feel unwell.[5]

. Post-Handling Procedures:
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o Decontamination: Thoroughly clean the work area and any equipment used with an
appropriate solvent and then soap and water.

» PPE Removal: Remove PPE in the correct order to avoid cross-contamination (gloves first,
then gown, face shield, and goggles). Wash hands thoroughly after removing all PPE.[10]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 6-Chloro-5-methylindoline and contaminated materials is crucial to prevent
environmental contamination and ensure laboratory safety.

1. Waste Segregation and Collection:

o Waste Streams: Do not mix waste streams.[11] All solid waste contaminated with 6-Chloro-
5-methylindoline (e.g., gloves, weighing paper, paper towels) should be collected in a
dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Any solutions containing 6-Chloro-5-methylindoline should be collected in a
separate, compatible, and clearly labeled liquid hazardous waste container.

2. Waste Container Management:

o Labeling: All hazardous waste containers must be clearly labeled with "HAZARDOUS
WASTE" and the full chemical name "6-Chloro-5-methylindoline".[11]

o Container Condition: Use containers that are in good condition, compatible with the waste,
and have a secure, tight-fitting lid.[11] The container must remain closed except when adding
waste.[4][11]

3. Final Disposal:

o Arrangement for Pickup: Dispose of the contents and container through a licensed waste
management company in accordance with local, state, and federal regulations.[4][10] Do not
dispose of this chemical down the drain or in regular trash.

Experimental Workflow Visualization
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The following diagram illustrates the complete, safe workflow for handling 6-Chloro-5-

methylindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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